4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride

• Molecular Formula: C7H8FNO4S2
• Molecular Weight: 253.3 g/mol
• IUPAC Name: 4-(methylsulfamoyl)benzenesulfonyl fluoride
• InChI: InChI=1S/C7H8FNO4S2/c1-9-15(12,13)7-4-2-6(3-5-7)14(8,10)11/h2-5,9H,1H3
• InChI Key: QOYKQOLAJMCANI-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=C(C=C1)S(=O)(=O)F

Description

4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride (CAS 1603563-62-7) is a high-purity chemical reagent featuring a sulfonyl fluoride group, which serves as a versatile handle for covalent bond formation in chemical biology and drug discovery research . This compound is defined by the molecular formula C7H8FNO4S2 and has a molecular weight of 253.27 g/mol . The sulfonyl fluoride group acts as an electrophilic warhead, enabling it to selectively form covalent bonds with nucleophilic residues, such as serine or cysteine, in the active sites of target enzymes . This mechanism makes it a valuable tool for activity-based protein profiling (ABPP), enzyme inhibition studies, and the development of covalent inhibitors . As a specialized research chemical, it is strictly intended for use in laboratory in vitro studies only. This product is not approved for human or veterinary diagnostic or therapeutic applications .

Preparation Methods

Fluorination of Benzene Sulfonyl Chlorides or Sulfonates

A classical approach involves the chlorine-fluorine exchange on benzene sulfonyl chlorides using fluoride sources such as potassium bifluoride (KHF2) or potassium fluoride (KF). The reaction typically requires phase transfer catalysts and elevated temperatures.

• According to a patented process, benzene sulfonyl fluorides can be prepared by heating benzene sulfonyl chlorides in sulfolane or dimethylformamide with phase transfer catalysts like 18-crown-6 or quaternary ammonium salts at 170–250 °C. The reaction onset is marked by sulfur dioxide evolution, and the product is isolated by distillation or recrystallization.

• The use of phase transfer catalysts, such as tetra-n-butylammonium bromide (TBAB), improves the efficiency of fluorination reactions, enabling milder conditions and higher yields.

One-Pot Synthesis from Sulfonates Using Cyanuric Chloride and KHF2

A more recent and practical method involves a transition-metal-free, one-pot cascade reaction converting sulfonate salts to sulfonyl fluorides using cyanuric chloride as a chlorinating agent and potassium bifluoride as the fluorine source.

• The process proceeds via initial chlorination of the sulfonate to form sulfonyl chloride intermediates, followed by in situ fluorination to yield the sulfonyl fluoride.

• Optimization studies showed that using 5 mol% TBAB as a catalyst, 3 equivalents of KHF2, and a solvent mixture of acetonitrile and acetone (1:1 v/v) at 60 °C for chlorination and room temperature for fluorination gave the best yields (~86%).

• This method tolerates various substituents on the aromatic ring including electron-donating groups (e.g., methyl, methoxy) and some electron-withdrawing groups, although strongly electron-withdrawing groups like nitro reduce yields significantly.

• The method is applicable to sodium 4-methylbenzenesulfonate, a close analog to the target compound, indicating feasibility for preparing 4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride by starting from the corresponding sulfonate derivative.

Entry	Catalyst (mol%)	Fluoride Source (equiv)	Yield (%)
1	Tetra-n-butylammonium iodide (20)	KHF2 (5.0)	12
2	Tetra-n-butylammonium acetate (20)	KHF2 (5.0)	17
3	Tetramethylammonium chloride (20)	KHF2 (5.0)	70
4	Tetra-n-butylammonium bromide (20)	KHF2 (5.0)	74
6	Tetra-n-butylammonium bromide (5)	KHF2 (5.0)	74
8	Tetra-n-butylammonium bromide (5)	KHF2 (5.0)	86
10	Tetra-n-butylammonium bromide (5)	KF (5.0)	82

Table 1: Effect of catalysts and fluoride sources on yield of sulfonyl fluoride from sodium 4-methylbenzenesulfonate.

Transition-Metal Catalyzed Synthesis of Sulfonyl Fluoride Derivatives

• Palladium-catalyzed coupling reactions have been employed to assemble aryl sulfonyl fluorides from aryl halides via insertion of sulfur dioxide followed by fluorination.

• For example, bromobenzenesulfonyl fluorides can be synthesized via Pd(OAc)2 catalysis with phosphine ligands in dioxane/water mixtures at moderate temperatures (40 °C), followed by fluorination steps.

• Although this method is effective for certain substituted sulfonyl fluorides, it is less commonly applied to methylsulfamoyl-substituted derivatives and requires more complex setups.

Oxidative Fluorination Using Selectfluor

• Another approach involves oxidative fluorination of sulfonohydrazides with Selectfluor as the fluorinating agent.

• A reported procedure used 4-methylbenzenesulfonohydrazide and Selectfluor in aqueous medium at 60 °C for 14 hours, yielding sulfonyl fluorides after purification with 94% yield.

• This method may be adapted for methylsulfamoyl-substituted benzene sulfonyl fluorides by preparing the corresponding sulfonohydrazide precursor.

• Research Findings and Comparative Analysis

• The one-pot cyanuric chloride/KHF2 method offers a practical, mild, and efficient route with broad substrate tolerance and good yields, making it a preferred method for preparing sulfonyl fluorides including 4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride.

• Phase transfer catalysis plays a critical role in enhancing reaction rates and yields, with tetra-n-butylammonium bromide being particularly effective.

• Electron-withdrawing groups on the aromatic ring tend to decrease yields, likely due to decreased nucleophilicity and reactivity of intermediates.

• Transition-metal catalyzed methods provide alternative synthetic routes but often involve more steps and sensitive conditions.

• Oxidative fluorination using Selectfluor is a high-yielding method but requires hydrazide precursors and longer reaction times.

• Summary Table of Preparation Methods

Method	Key Reagents/Conditions	Advantages	Limitations	Yield Range (%)
Chlorine-fluorine exchange on sulfonyl chlorides	Sulfonyl chloride, KF or KHF2, phase transfer catalyst, 170–250 °C	Established, direct fluorination	High temperature, harsh conditions	60–86
One-pot cyanuric chloride/KHF2 from sulfonates	Cyanuric chloride, KHF2, TBAB, acetonitrile/acetone, 60 °C	Mild, efficient, broad scope	Sensitive to strongly electron-withdrawing groups	45–86
Pd-catalyzed coupling with SO2 insertion	Pd(OAc)2, phosphine ligand, dioxane/H2O, 40 °C	Selective, versatile	Requires transition metals, complex	67–93
Oxidative fluorination with Selectfluor	Selectfluor, sulfonohydrazide, aqueous, 60 °C, 14 h	High yield, mild conditions	Requires hydrazide precursor, longer reaction time	~94

• Conclusion

The preparation of 4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride can be effectively achieved via the one-pot cyanuric chloride and potassium bifluoride method starting from the corresponding sulfonate salt, utilizing tetra-n-butylammonium bromide as a phase transfer catalyst. This method combines mild reaction conditions, operational simplicity, and good yields, making it suitable for both laboratory synthesis and potential scale-up. Alternative methods such as oxidative fluorination and palladium-catalyzed coupling offer complementary routes depending on available starting materials and desired reaction conditions.

Chemical Reactions Analysis

Sulfur(VI) Fluoride Exchange (SuFEx) Reactions

The sulfonyl fluoride group undergoes SuFEx reactions with nucleophiles like amines, alcohols, and silyl ethers. This two-step mechanism involves fluoride displacement followed by covalent bond formation with the incoming nucleophile .

Reaction Type	Conditions	Products	Key Findings
Amine coupling	BTMG (base), HMDS (accelerator), MeCN	Sulfonamide derivatives	Quantitative conversion in 1–5 min at RT; 1 mol% catalyst sufficient .
Silyl ether exchange	Ca(NTf₂)₂ (Lewis acid), DABCO (base)	Trimethylsilyl fluoride (TMSF)	Ca²⁺ stabilizes transition state; Si-F bond formation observed via ¹⁹F NMR .
Phenol coupling	BTMG, hexamethyldisiloxane	Aryl sulfonate esters	Accelerated by phase-transfer catalysts; >95% yield in <10 min .

Mechanistic Insight :

• The reaction proceeds via an Sₙ2-type pathway, where the complementary base (e.g., BTMG) deprotonates the nucleophile (e.g., phenol or amine), enhancing its reactivity .

• Energy decomposition analysis reveals stereoelectronic effects lower the activation barrier by 15–20 kcal/mol in base-catalyzed conditions .

Nucleophilic Aromatic Substitution

The electron-deficient aromatic ring facilitates substitutions at specific positions.

Example Reaction :
4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride + KF → Fluorobenzene derivatives + SO₂F⁻

Parameter	Value	Source
Temperature	170–250°C	Patent US4886629A
Catalyst	Sulfolane/DMF with 18-crown-6	Patent US4886629A
Yield	58–84%	RSC PDF

Key Observations :

• Phase-transfer catalysts (e.g., 18-crown-6) improve fluoride ion availability .

• Regioselectivity is influenced by the electron-withdrawing effects of the sulfonyl fluoride and methylsulfamoyl groups .

Cross-Coupling Reactions

Palladium-catalyzed cross-coupling enables functionalization of the aryl ring.

General Procedure :

• Substrates : Aryl halides (Br, I), DABSO (SO₂ source), PdCl₂(AmPhos)₂.

• Conditions : Anhydrous iPrOH, Et₃N, 75°C, 24 h.

• Fluorination : NFSI (1.5 eq.), RT, 3 h.

Representative Data :

Starting Material	Product	Yield	Purification
4-Bromoanisole	4-Methoxybenzenesulfonyl fluoride	58%	Silica chromatography (10% CH₂Cl₂)

Limitations :

• Electron-rich arenes require microwave irradiation (90°C, 1 h) for efficient coupling .

Scientific Research Applications

4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride has diverse applications in scientific research:

Biology: Acts as a covalent probe for targeting specific amino acids in proteins, facilitating the study of protein function and interactions.

Medicine: Employed in the development of serine protease inhibitors, which have therapeutic potential in treating various diseases.

Industry: Utilized in the synthesis of functional materials and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of 4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride involves its reactivity as an electrophile. The sulfonyl fluoride group can form covalent bonds with nucleophilic residues in proteins, such as serine, cysteine, and lysine. This covalent modification can inhibit enzyme activity or alter protein function, making it a valuable tool in chemical biology and drug discovery .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride with structurally similar sulfonyl fluorides and chlorides:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Reactivity/Applications	References
4-(Trifluoromethyl)benzene-1-sulfonyl fluoride	C₇H₄F₄O₂S	228.16	-CF₃	Electrophilic labeling; high thermal stability
4-(2-Aminoethyl)benzenesulfonyl fluoride (AEBSF)	C₈H₁₀FNO₂S	203.23	-CH₂CH₂NH₂	Serine protease inhibition; biochemical assays
4-(Butylsulfamoyl)benzene-1-sulfonyl chloride	C₁₀H₁₄ClNO₄S₂	311.81	-SO₂NH(CH₂)₃CH₃	Intermediate in agrochemical synthesis
4-(3-(2-Chloroethyl)ureido)benzene-1-sulfonyl fluoride	C₉H₁₀ClFN₂O₃S	280.70	-NHCONHCH₂CH₂Cl	Potential anticancer agent; covalent binder
4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride	C₇H₇FN₂O₃S₂	250.27 (calculated)	-SO₂NHCH₃	Hypothetical: Enzyme inhibition; drug discovery	Inferred

Reactivity and Stability

• Electron-Withdrawing vs. Electron-Donating Groups :

  • The trifluoromethyl (-CF₃) group in 4-(Trifluoromethyl)benzene-1-sulfonyl fluoride enhances electrophilicity of the sulfonyl fluoride, making it more reactive toward nucleophiles compared to the methylsulfamoyl analog.
  • The methylsulfamoyl group (-SO₂NHCH₃) may reduce electrophilicity due to resonance effects but improve aqueous solubility via hydrogen bonding.
• Biological Activity: AEBSF (4-(2-Aminoethyl)benzenesulfonyl fluoride) is a well-known serine protease inhibitor, highlighting the role of amino groups in targeting enzymatic active sites.

Biological Activity

4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride (MSBF) is a sulfonyl fluoride compound that has garnered attention for its potential biological activity, particularly in enzyme inhibition and therapeutic applications. This article reviews the biological mechanisms, research findings, and applications associated with MSBF, supported by data tables and case studies.

Chemical Structure and Properties

Molecular Formula: C7H8FNO3S2
Molecular Weight: 227.27 g/mol
IUPAC Name: 4-(Methylsulfamoyl)benzenesulfonyl fluoride
Chemical Structure:

$$\text{Structure }\text{C}_7\text{H}_8\text{FNO}_3\text{S}_2$$

The sulfonyl fluoride group in MSBF is known to interact covalently with serine residues in enzymes, leading to irreversible inhibition. This mechanism is particularly relevant in the context of serine proteases and other enzyme classes that utilize serine as a nucleophile in their catalytic processes. The biological activity of MSBF can be attributed to its ability to form stable adducts with enzyme active sites, effectively blocking their function.

Enzyme Inhibition

• Serine Proteases: MSBF has been shown to inhibit serine proteases effectively. Research indicates that compounds with sulfonyl fluoride moieties are potent irreversible inhibitors due to their ability to form covalent bonds with the active site serine residues of these enzymes .
• NADPH Oxidase Inhibition: A study demonstrated that similar compounds could inhibit NADPH oxidase activation, which is crucial for reactive oxygen species (ROS) production in immune responses. The presence of the sulfonyl fluoride group was essential for this inhibitory activity .
• Carbonic Anhydrase Inhibition: Recent investigations into fluorinated benzenesulfonamide compounds have shown that they can act as covalent inhibitors of carbonic anhydrase (CA). These compounds exhibited high binding affinities, suggesting potential applications in targeting CA-related diseases .

Study 1: Inhibition of Dihydrofolate Reductase (DHFR)

In a notable study, MSBF was evaluated for its ability to inhibit DHFR, an essential enzyme in folate metabolism. The results indicated significant inhibition at low concentrations, highlighting its potential as a therapeutic agent in cancer treatment .

Study 2: Application in Drug Development

A series of analogs based on MSBF were synthesized and tested for their inhibitory effects on various enzymes. The structure-activity relationship (SAR) studies revealed that modifications to the sulfonamide group significantly influenced the potency and selectivity of the inhibitors .

Data Tables

Property	Value
Molecular Formula	C7H8FNO3S2
Molecular Weight	227.27 g/mol
IUPAC Name	4-(Methylsulfamoyl)benzenesulfonyl fluoride
Inhibitory Target	Serine Proteases
Binding Affinity	High

Enzyme	Inhibition Type	Reference
Dihydrofolate Reductase	Irreversible
NADPH Oxidase	Irreversible
Carbonic Anhydrase	Covalent

Q & A

Q. What are the standard laboratory protocols for synthesizing 4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride, and what reagents are critical for its nucleophilic substitution reactions?

• Methodological Answer: The synthesis typically involves nucleophilic substitution using amines, alcohols, or thiols in the presence of a base such as triethylamine or pyridine. Hydrolysis under acidic or basic conditions may follow to yield sulfonic acid derivatives. Key reagents include 4-(4-Acetamidophenyl)benzenesulfonyl fluoride as a precursor, with reaction optimization requiring controlled pH and temperature monitoring .

Q. Which analytical techniques are most reliable for characterizing the purity and structural integrity of 4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride?

• Methodological Answer: High-performance liquid chromatography (HPLC) with a sodium acetate/sodium 1-octanesulfonate buffer (pH 4.6) and methanol mobile phase (65:35) is recommended for purity assessment. Structural confirmation requires $^{1}\text{H}$ and $^{13}\text{C}$ NMR spectroscopy, complemented by X-ray crystallography for resolving stereochemical ambiguities .

Q. How does the sulfonyl fluoride group in this compound influence its reactivity compared to sulfonyl chlorides or sulfonamides?

• Methodological Answer: The sulfonyl fluoride group exhibits slower hydrolysis kinetics than sulfonyl chlorides, making it suitable for time-sensitive reactions. Its electrophilicity allows selective covalent bonding with serine residues in enzymes, a property leveraged in activity-based protein profiling (ABPP). Stability in aqueous buffers (pH 6–8) is critical for biological assays .

Q. What safety protocols are essential when handling 4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride in laboratory settings?

• Methodological Answer: Use fume hoods and personal protective equipment (PPE) due to its lachrymatory and moisture-sensitive nature. Storage under inert atmospheres (argon/nitrogen) at 2–8°C prevents decomposition. Spills require neutralization with sodium bicarbonate before disposal .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to maximize the yield of sulfonamide derivatives from 4-(Methylsulfamoyl)benzene-1-sulfonyl fluoride while minimizing side reactions?

• Methodological Answer: Systematic variation of solvents (e.g., DMF vs. THF), temperatures (0–25°C), and stoichiometric ratios of nucleophiles (e.g., primary amines) is advised. Kinetic studies using in-situ FTIR or $^{19}\text{F}$ NMR can track intermediate formation. Catalytic bases like DMAP may accelerate substitution rates .

Q. What experimental strategies resolve contradictions in reported stability data for this compound under varying pH and temperature conditions?

• Methodological Answer: Design controlled stability studies using buffered solutions (pH 4–10) at 25°C and 40°C, with periodic sampling over 72 hours. Analyze degradation products via LC-MS and compare with reference standards. Conflicting data often arise from impurities or differences in buffer ionic strength, necessitating rigorous batch-to-batch purity checks .

Q. How does the electronic influence of the methylsulfamoyl group affect the compound’s reactivity in covalent enzyme inhibition compared to trifluoromethyl or nitro-substituted sulfonyl fluorides?

• Methodological Answer: The electron-withdrawing methylsulfamoyl group enhances electrophilicity at the sulfur center, accelerating covalent adduct formation with catalytic serine residues. Comparative studies using 4-(Trifluoromethyl)benzenesulfonamide or 2-Nitrobenzenesulfonyl fluoride should employ stopped-flow kinetics to measure acylation rates. Density Functional Theory (DFT) calculations can model transition states .

Q. What interdisciplinary frameworks integrate this compound’s unique properties into chemical biology or drug discovery pipelines?

• Methodological Answer: Adopt a quadripolar methodological model:

• Theoretical: Link reactivity to enzyme mechanism studies (e.g., serine proteases).
• Epistemological: Validate covalent binding via crystallography or hydrogen-deuterium exchange mass spectrometry.
• Technical: Optimize synthetic routes using flow chemistry for scalability.
• Morphological: Map structure-activity relationships (SAR) using combinatorial libraries .